Cas no 60643-20-1 (1-L-alanyl-D-proline)

• Product Name: 1-L-alanyl-D-proline
• CAS No: 60643-20-1
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 953217
• PubChem ID: 108985
• Update Time: 2025-04-19

1-L-alanyl-D-proline Chemical and Physical Properties

Names and Identifiers

• 1-L-alanyl-D-proline
• (2R)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxylic acid
• L-alanyl-D-proline
• UNII-1B9JC6P4Q5
• Q27896661
• 1B9JC6P4Q5
• EINECS 262-343-4
• DTXSID20209452
• (S)-1-((S)-2-Amino-propionyl)-pyrrolidine-2-carboxylic acid
• CHEMBL327608
• 1-((S)-2-Amino-propionyl)-pyrrolidine-2-carboxylic acid
• W-108277
• BDBM50169194
• AKOS017336994
• 60643-20-1
• SCHEMBL8316371
• DB-291452
• NS00087193

• Inchi： 1S/C8H14N2O3/c1-5(9)7(11)10-4-2-3-6(10)8(12)13/h5-6H,2-4,9H2,1H3,(H,12,13)/t5-,6+/m0/s1
• InChI Key： WPWUFUBLGADILS-NTSWFWBYSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 186.10052
• Monoisotopic Mass: 186.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.294
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.544
• PSA: 83.63